Cas no 171721-00-9 (1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose)

• Product Name: 1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
• CAS No: 171721-00-9
• Molecular Formula: C₂₆H₂₁O₇F
• Molecular Weight: 464.43914
• CID: 65899
• PubChem ID: 11070630

1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose Properties

Names and Identifiers

• (2S,3R,4S,5S)-5-((Benzoyloxy)methyl)-3-fluorotetrahydrofuran-2,4-diyl dibenzoate
• 1,3,5-tri-benzoyl-2-Deoxy-2-fluoro-α-L-arabinofunose
• 2-DEOXY-2-FLUORO-1,3,5-TRI-O-BZA-L-RIBOFURANOSE
• [2-14C]propane-1,2,3-triol
• 2'-Chlor-2'-deoxy-adenosin
• 2'-chloro-2'-deoxy-adenosine
• 2'-Chloro-2'-deoxyadenosine
• 2'-deoxy-2'-chloroadenosine
• 2-Deoxy-2--fluoro-< 2-14C> -glycerin
• AC1L2OJA
• Adenosine, 2'-chloro-2'-deoxy-
• AG-E-82324
• CTK4F7545
• SureCN600802
• 2-DEOXY-2-FLUORO-1,3,5-TRI-O-BENZOYL-L-RIBOFURANOSE
• 2-Deoxy-2-fluoro-1,3,5-tri-O-benzoyl-α-L-arabinofuranose
• 1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
• 1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-alpha-L-arabinofuranose
• [(2S,3S,4R,5S)-3,5-dibenzoyloxy-4-fluorooxolan-2-yl]methyl benzoate
• SCHEMBL4300564
• (2S,3R,4S,5S)-4-(benzoyloxy)-5-[(benzoyloxy)methyl]-3-fluorooxolan-2-yl benzoate
• 171721-00-9
• (2S,3R,4S,5S)-5-((Benzoyloxy)methyl)-3-fluorotetrahydrofuran-2,4-diyldibenzoate
• EN300-7465397
• DS-020845

• InChIKey： JOAHVPNLVYCSAN-MSZDEVHKSA-N
• Inchi： 1S/C26H21FO7/c27-21-22(33-24(29)18-12-6-2-7-13-18)20(16-31-23(28)17-10-4-1-5-11-17)32-26(21)34-25(30)19-14-8-3-9-15-19/h1-15,20-22,26H,16H2/t20-,21+,22-,26-/m0/s1
• SMILES： F[C@H]1[C@H](OC(=O)C2=CC=CC=C2)O[C@@H](COC(=O)C2=CC=CC=C2)[C@@H]1OC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 464.12713
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 10
• Monoisotopic Mass: 464.12713117g/mol
• Heavy Atom Count: 34
• Complexity: 695
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• LogP: 3.98900
• PSA: 88.13
• Refractive Index: 1.607
• Boiling Point: 584.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 295.7±25.0 °C
• Density: 1.4±0.1 g/cm3